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Compound of Interest

Compound Name: MRT67307

Cat. No.: B560048 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential logistical and safety information for the

proper disposal of MRT67307, a potent inhibitor of IKKε and TBK1. Adherence to these

procedures is critical for minimizing risks and maintaining a safe research environment.

Understanding MRT67307: Key Properties
A summary of the key quantitative data for MRT67307 is presented below, offering a quick

reference for its physical and chemical characteristics.

Property Value

Molecular Formula C₂₆H₃₆N₆O₂

Molecular Weight 464.60 g/mol

CAS Number 1190378-57-4

Appearance Solid

Solubility Soluble in DMSO

Storage Temperature 2-8°C
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While a specific Safety Data Sheet (SDS) for MRT67307 detailing disposal was not publicly

available, the following procedures are based on general best practices for the disposal of

hazardous laboratory chemicals, particularly nitrogen-containing heterocyclic compounds.

1. Personal Protective Equipment (PPE): Before handling MRT67307 for disposal, ensure the

following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles to protect from potential splashes.

Lab Coat: A standard laboratory coat to protect skin and clothing.

2. Waste Segregation and Collection:

Solid Waste:

Unused or expired solid MRT67307 should be collected in a designated, clearly labeled

hazardous waste container.

Contaminated materials such as weighing paper, pipette tips, and gloves should also be

placed in this container.

The container must be compatible with the chemical and have a secure lid.

Liquid Waste (Solutions):

Solutions of MRT67307 (e.g., in DMSO) must be collected in a separate, labeled

hazardous liquid waste container.

Do not mix with other incompatible waste streams. Halogenated and non-halogenated

solvent wastes should generally be kept separate.[1]

Ensure the container is properly sealed to prevent leaks and evaporation.

3. Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "MRT67307".

Include the concentration (if applicable) and the date the waste was first added to the

container.

4. Storage:

Store waste containers in a designated satellite accumulation area within the laboratory.[2][3]

This area should be away from general lab traffic and drains.

Ensure secondary containment is used to capture any potential leaks.

5. Disposal Request:

Once the waste container is full or has been in storage for a designated period (check your

institution's guidelines), contact your institution's Environmental Health and Safety (EH&S)

department to arrange for pickup and disposal.[3][4]

Do not dispose of MRT67307 down the drain or in regular trash.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of MRT67307.
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Caption: Workflow for the safe disposal of MRT67307.
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By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of MRT67307, fostering a culture of safety and compliance. Always

consult your institution's specific chemical hygiene plan and waste disposal guidelines for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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